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Compound of Interest

Diadenosine pentaphosphate
Compound Name:
pentasodium

Cat. No. B10861061

Introduction

Diadenosine pentaphosphate (Ap5A) is a naturally occurring purine dinucleotide found in
various cell types and tissues, including platelets and chromaffin cells.[1][2] It plays a significant
role in purinergic signaling, acting as a ligand for P2 purinergic receptors, and is a potent and
specific inhibitor of adenylate kinase (AK).[3][4][5] This property makes Ap5A an invaluable tool
in various experimental settings, particularly in assays where the interconversion of adenine
nucleotides by AK can interfere with the measurement of other enzyme activities, such as
ATPases.[4] Accurate and consistent preparation of Ap5A stock solutions is crucial for obtaining
reliable and reproducible experimental results. This document provides a detailed protocol for
the preparation, storage, and handling of Ap5A stock solutions for research applications.

Quantitative Data Summary

A variety of salt forms of Diadenosine pentaphosphate are commercially available. The choice
of salt may depend on the specific experimental requirements. The table below summarizes
key quantitative data for common forms of Ap5A.
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Diadenosin Diadenosin Diadenosin Diadenosin . .
Diadenosin
e e e e
e
Pentaphosp Pentaphosp Pentaphosp Pentaphosp
Parameter Pentaphosp
hate hate hate hate
. L _ . hate (Free
Pentasodiu Trilithium Pentalithiu Ammonium Acid)
ci
m Salt Salt m Salt Salt
Molecular C20H29N10022  C20H26N10022  C20H20N10022  C20H29N10022  C20H29N10022
Formula Ps-5Na Ps-3Li Ps-5Li Ps-xNH3 Ps
916.37 g/mol
Molecular 1026.28 934.20 g/mol 946.03 g/mol (anhydrous
) ) 916.37 g/mol
Weight g/mol [2][3] [4] [5] free acid
basis)[6]
White to off- White to off-
) White to off- ]
Appearance white . - white -
white powder
powder[2][3] powder[6]
Good
Solubility (in 50 mg/mL[2] solubility in
50 mg/mL - 50 mg/mL[6]
Water) [3] water (= 10
mM)[7]
Storage of
-20°C[2][3] -20°C - -20°C[6] Freezer[7]
Powder
-20°C (1
Stock
) month),
Solution - - - -20°C[8]
-80°C (6
Storage
months)[1]

Experimental Protocols

This section provides a detailed protocol for the preparation of a 10 mM aqueous stock solution
of Diadenosine pentaphosphate pentasodium salt. This can be adapted for other salt forms
by adjusting the mass to be dissolved based on the respective molecular weight.

Materials
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Diadenosine pentaphosphate pentasodium salt (Ap5A) powder

Nuclease-free water (or a suitable buffer, e.g., 50 mM Tris-HCI, pH 7.5)

Microcentrifuge tubes or other appropriate sterile containers

Vortex mixer

Pipettes and sterile filter tips

0.22 um sterile syringe filter

Protocol for Preparing a 10 mM Ap5A Stock Solution

e Pre-handling Preparation: Before opening, briefly centrifuge the vial of Ap5A powder to
ensure that all the powder is at the bottom of the vial.[2]

o Calculating the Required Mass: To prepare a 10 mM stock solution, calculate the mass of
Ap5A pentasodium salt (MW = 1026.28 g/mol ) required. For 1 mL (0.001 L) of a 10 mM
(0.010 mol/L) solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.001 L x 1026.28 g/mol = 0.01026 g or 10.26 mg
 Dissolution:

o Weigh out 10.26 mg of Ap5A pentasodium salt and place it in a sterile microcentrifuge
tube.

o Add 1 mL of nuclease-free water or your desired buffer.

o Vortex the solution thoroughly to ensure complete dissolution. Gentle warming (to room
temperature if stored at -20°C) may aid in dissolution.

 Sterilization (Optional but Recommended):

o To ensure the sterility of the stock solution, it is recommended to filter it through a 0.22 pm
sterile syringe filter into a new sterile tube. This is particularly important for applications
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involving cell culture or long-term storage.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1] Clearly label the aliquots with the name of the compound,
concentration, and date of preparation.

Mandatory Visualizations
Experimental Workflow for Ap5A Stock Solution
Preparation

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Probing_Enzyme_Kinetics_with_P1_P5_Di_adenosine_5_pentaphosphate_Ap5A_A_Detailed_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Workflow for Ap5A Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a sterile stock solution of
Diadenosine pentaphosphate.
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Caption: A diagram showing the interaction of Ap5SA with P2X and P2Y purinergic receptors,
leading to downstream cellular responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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